Cas no 2227680-25-1 (2-(2R)-oxiran-2-ylimidazo1,2-apyridine)

• Product Name: 2-(2R)-oxiran-2-ylimidazo1,2-apyridine
• CAS No: 2227680-25-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5605254
• PubChem ID: 165625862
• Update Time: 2025-07-09

2-(2R)-oxiran-2-ylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-oxiran-2-yl]imidazo[1,2-a]pyridine
• EN300-1772524
• 2227680-25-1
• 2-(2R)-oxiran-2-ylimidazo1,2-apyridine

• Inchi： 1S/C9H8N2O/c1-2-4-11-5-7(8-6-12-8)10-9(11)3-1/h1-5,8H,6H2/t8-/m0/s1
• InChI Key： VCZZVKCYBCBOFO-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(2R)-oxiran-2-ylimidazo1,2-apyridine

Introduction to 2-(2R)-oxiran-2-ylimidazo1,2-apyridine (CAS No. 2227680-25-1)

2-(2R)-oxiran-2-ylimidazo1,2-apyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2227680-25-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fused rings, including an oxirane ring, an imidazo[1,2-a]pyridine core, and a stereogenic center at the 2-position of the oxirane ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its broad biological activity and favorable pharmacokinetic properties. It has been extensively studied for its potential as an antimicrobial, antiviral, anticancer, and anti-inflammatory agent. The incorporation of an oxiran-2-yl substituent at the 2-position of the imidazo[1,2-a]pyridine ring introduces additional functional diversity, enabling various chemical modifications and bioconjugations. This structural motif is particularly interesting because it combines the reactivity of the oxirane ring with the biological relevance of the imidazo[1,2-a]pyridine core.

The stereogenic center at the 2-position of the oxirane ring (indicated by (R) configuration) is a critical feature that influences the compound's biological activity and pharmacological properties. Chiral compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts, making stereochemistry a key consideration in drug design. The presence of this stereocenter in 2-(2R)-oxiran-2-ylimidazo1,2-apyridine suggests that it may exhibit enantioselective interactions with biological targets, which could lead to enhanced efficacy or reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-(2R)-oxiran-2-ylimidazo1,2-apyridine with biological targets. These studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. For instance, computational studies have suggested that this molecule may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases.

In addition to its structural complexity, CAS No. 2227680-25-1 has been investigated for its potential applications in synthetic chemistry. The oxirane ring provides a versatile handle for further functionalization through nucleophilic addition reactions, allowing for the introduction of various substituents at different positions on the molecule. This flexibility makes it an attractive building block for designing libraries of compounds with diverse biological activities.

One area where 2-(2R)-oxiran-2-ylimidazo1,2-apyridine has shown particular promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for novel antibiotics with unique mechanisms of action. The combination of an imidazo[1,2-a]pyridine core and an oxirane substituent may confer antimicrobial properties by interfering with essential bacterial processes such as DNA replication or protein synthesis.

Another exciting application of this compound is in the field of antiviral research. Viruses continue to pose significant threats to human health, and new antiviral drugs are needed to combat emerging viral infections. Preliminary studies have suggested that CAS No. 2227680-25-1 may inhibit viral replication by targeting viral enzymes or interfering with viral entry into host cells. Further research is needed to fully elucidate its mechanism of action and evaluate its potential as an antiviral therapeutic.

The synthesis of CAS No. 2227680-25-1 presents both challenges and opportunities for synthetic chemists. The construction of the imidazo[1,2-a]pyridine core requires multi-step reactions involving cyclization and condensation processes. Additionally, introducing the stereogenic center at the 2-position of the oxirane ring requires careful control over reaction conditions to ensure high enantiomeric excess. Despite these challenges, recent advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency and precision.

The pharmacokinetic properties of CAS No. 2227680-25-1 are also an important consideration in drug development. Factors such as solubility, stability, bioavailability, and metabolic clearance must be carefully evaluated to ensure that the compound will be effective when administered orally or via other routes. Preliminary studies have suggested that this molecule may exhibit favorable pharmacokinetic properties due to its structural features.

In conclusion,CAS No. 2227680-25-1, corresponding to imidozolylpyrimidine, represents a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents with applications ranging from antimicrobial and antiviral treatments to other therapeutic areas such as anticancer and anti-inflammatory drugs.